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Compound of Interest

Compound Name: C004019

Cat. No.: B10830905

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of
C004019, a PROTAC (Proteolysis Targeting Chimera) designed to target tau protein for
degradation, for subcutaneous injection in murine models.[1][2][3] The protocols outlined below
are based on established methodologies and aim to ensure consistent and effective delivery of
the compound for in vivo studies.

Compound Information

Compound Name CAS Number Molecular Weight Mechanism of Action

Recruits E3 ligase
(Vhl) to tau protein,
leading to its

C004019 2417159-57-8 1035.29 g/mol ubiquitination and
proteasomal
degradation.[1][2][4][5]
[6]

Solubility and Storage

Proper storage and handling of C004019 are critical to maintain its stability and activity.
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Storage )
Form Duration Notes
Temperature
Powder -20°C 3 years
In Solvent -80°C 1 year [1]
Stock Solution -80°C 6 months Protect from light.[7]
Stock Solution -20°C 1 month Protect from light.[7]

C004019 exhibits high solubility in Dimethyl sulfoxide (DMSO).

Solvent Solubility

DMSO 255 mg/mL (246.31 mM)[1]

Recommended Vehicle for In Vivo Formulation

The choice of vehicle is crucial for ensuring the bioavailability and tolerability of C004019 when
administered subcutaneously. Two commonly used vehicle formulations are described below.

Vehicle Formulation 1: DMSO, PEG300, Tween 80, and
Saline/lPBS

This formulation is suitable for achieving a clear solution for injection.

Component Percentage of Final Volume
DMSO 5%

PEG300 30%

Tween 80 5%

Saline or PBS 60%

Vehicle Formulation 2: HP-B-CD in Saline
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This formulation provides an alternative for solubilizing C004019.

Component Concentration

Hydroxypropyl-B-cyclodextrin (HP-B-CD) 20% in saline

Experimental Protocol: Preparation of C004019
Dosing Solution

This protocol details the steps for preparing a C004019 dosing solution for subcutaneous
injection in mice at a target dose of 3 mg/kg.

Materials:

C004019 powder

e DMSO

e PEG300

e Tween 80

» Sterile Saline or PBS

 Sterile microcentrifuge tubes

» Sterile syringes and needles (25-27 G)[8]
» Vortex mixer

e Weighing scale

Procedure:

o Calculate the required amount of C004019:

o For a 3 mg/kg dose in a 25 g mouse, the total dose per mouse is 0.075 mg.
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o Assuming an injection volume of 100 puL (0.1 mL) per mouse, the required concentration of
the dosing solution is 0.75 mg/mL.

o For a batch preparation of 1 mL of dosing solution, you will need 0.75 mg of C004019.

o Prepare the vehicle (Formulation 1):

o In a sterile microcentrifuge tube, combine the following:

50 pL DMSO

300 pL PEG300

50 pL Tween 80

600 pL Sterile Saline or PBS

e Dissolve C004019:

[¢]

Weigh 0.75 mg of C004019 powder and add it to a sterile microcentrifuge tube.

o Add 50 pL of DMSO to the C004019 powder to create a stock solution. Vortex until the
powder is completely dissolved.[1]

o Add 300 pL of PEG300 to the DMSO stock solution and mix well until the solution is clear.
[1]

o Add 50 pL of Tween 80 and mix thoroughly.[1]

o Finally, add 600 pL of sterile saline or PBS to the mixture and vortex to ensure a
homogenous solution.[1]

¢ Administration:

o Administer the prepared C004019 solution subcutaneously to mice at a volume of 10
mL/kg.[2]

o For a 25 g mouse, this corresponds to an injection volume of 250 pL.
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o Both single-dose and multiple-dose regimens (e.g., once every 6 days for a total of 5
injections) have been successfully used in studies.[2][5]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of C004019 for subcutaneous
injection in mice.
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Caption: Workflow for C004019 solution preparation and administration.
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Signaling Pathway of C004019

The diagram below illustrates the mechanism of action of C004019 as a PROTAC.
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Caption: C004019-mediated degradation of Tau protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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